N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide

• IUPAC Name: N-[4-(diaminomethylideneamino)sulfonyl-2-nitrophenyl]acetamide
• InChI: InChI=1S/C9H11N5O5S/c1-5(15)12-7-3-2-6(4-8(7)14(16)17)20(18,19)13-9(10)11/h2-4H,1H3,(H,12,15)(H4,10,11,13)
• InChI Key: KVVKQRYHAYXBPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)S(=O)(=O)N=C(N)N)[N+](=O)[O-]
• Molecular Formula: C9H11N5O5S
• Molecular Weight: 301.28 g/mol

Description

N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide, commonly known as DASA-58, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications in various diseases. DASA-58 is a derivative of 2-nitrobenzene sulfonamide and has been shown to inhibit the activity of several enzymes, including carbonic anhydrase (CA) IX and XII.

Mechanism of Action

DASA-58 inhibits the activity of N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide IX and XII by binding to the active site of the enzyme. This binding prevents the conversion of carbon dioxide to bicarbonate, leading to a decrease in pH and subsequent inhibition of tumor growth.
Biochemical and Physiological Effects:
DASA-58 has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, DASA-58 has been shown to have anti-inflammatory effects and can reduce the production of reactive oxygen species. DASA-58 has also been shown to improve glucose uptake in skeletal muscle cells, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using DASA-58 in lab experiments is its high purity and yield. DASA-58 has been shown to be stable under various conditions, making it suitable for long-term experiments. However, one limitation of using DASA-58 is its specificity for N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide IX and XII. While this specificity makes it an attractive candidate for cancer therapy, it may limit its use in other applications.

Future Directions

There are several future directions for the study of DASA-58. One potential application is in the treatment of diabetic complications, as DASA-58 has been shown to improve glucose uptake in skeletal muscle cells. Additionally, further studies are needed to determine the efficacy of DASA-58 in combination with other cancer therapies. Finally, the development of more specific inhibitors of N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide IX and XII may lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of DASA-58 involves the reaction of 4-amino-2-nitrophenol with sodium sulfite to form the corresponding nitroso derivative. This intermediate is then reacted with ethyl chloroacetate to form the desired product, DASA-58. The synthesis of DASA-58 has been reported to have a high yield and purity, making it a suitable candidate for further studies.

Scientific Research Applications

DASA-58 has been extensively studied for its potential applications in cancer therapy. N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide IX and XII are overexpressed in many types of cancer cells, making them attractive targets for cancer treatment. DASA-58 has been shown to inhibit the activity of N-(4-{[(diaminomethylene)amino]sulfonyl}-2-nitrophenyl)acetamide IX and XII, leading to a decrease in tumor growth and angiogenesis.